Cas no 66938-86-1 ((3,4-diaminophenyl)-(4-fluorophenyl)methanone)
66938-86-1 structure
Product Name:(3,4-diaminophenyl)-(4-fluorophenyl)methanone
CAS No:66938-86-1
MF:C13H11FN2O
MW:230.237646341324
MDL:MFCD08063378
CID:516795
PubChem ID:3017717
Update Time:2025-04-19
(3,4-diaminophenyl)-(4-fluorophenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (3,4-diaminophenyl)-(4-fluorophenyl)methanone
- (3,4-DIAMINOPHENYL)(4-FLUORO PHENYL)METHANONE
- (3,4-DIAMINOPHNEYL)(4-FLUROPHENYL) METHANOE
- 3,4-Diamino-4'-fluorobenzophenone
- DTXSID70985618
- 3,4-diamino-4-fluorobenzophenone
- NS00053615
- EINECS 266-522-8
- MFCD08063378
- A835594
- (3,4-Diaminophenyl) (4-fluorophenyl) ketone
- (3,4-DIAMINOPHENYL)(4-FLUOROPHENYL)METHANONE
- SCHEMBL8095752
- AKOS015901163
- F15193
- 3,4-Diaminophenyl-(4-Fluorophenyl)methanone
- FT-0687304
- 66938-86-1
- KHMJNCNXARCUGR-UHFFFAOYSA-N
- 4-(4-fluorobenzoyl)benzene-1,2-diamine
- DB-289836
- 67739-74-6
-
- MDL： MFCD08063378
- Inchi： 1S/C13H11FN2O/c14-10-4-1-8(2-5-10)13(17)9-3-6-11(15)12(16)7-9/h1-7H,15-16H2
- InChI Key： KHMJNCNXARCUGR-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(C1C=CC(=C(C=1)N)N)=O
Computed Properties
- Exact Mass: 230.08600
- Monoisotopic Mass: 230.08554114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 69.1Ų
Experimental Properties
- Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 113-114 ºC (methanol )
- Solubility: Very slightly soluble (0.15 g/l) (25 º C),
- PSA: 69.11000
- LogP: 3.38350
(3,4-diaminophenyl)-(4-fluorophenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB291912-250 mg |
3,4-Diamino-4-fluorobenzophenone; . |
66938-86-1 | 250mg |
€193.50 | 2023-04-26 | ||
| abcr | AB291912-1 g |
3,4-Diamino-4-fluorobenzophenone; . |
66938-86-1 | 1g |
€372.50 | 2023-04-26 | ||
| eNovation Chemicals LLC | Y1078156-250mg |
(3,4-Diaminophenyl)-(4-fluorophenyl)methanone |
66938-86-1 | 95% | 250mg |
$445 | 2022-10-23 | |
| eNovation Chemicals LLC | Y1078156-1g |
(3,4-Diaminophenyl)-(4-fluorophenyl)methanone |
66938-86-1 | 95% | 1g |
$625 | 2022-10-23 | |
| eNovation Chemicals LLC | Y1078156-5g |
(3,4-Diaminophenyl)-(4-fluorophenyl)methanone |
66938-86-1 | 95% | 5g |
$2090 | 2022-10-23 | |
| eNovation Chemicals LLC | Y1340656-250mg |
(3,4-Diaminophenyl)-(4-fluorophenyl)methanone |
66938-86-1 | 98% | 250mg |
$380 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1340656-1g |
(3,4-Diaminophenyl)-(4-fluorophenyl)methanone |
66938-86-1 | 98% | 1g |
$565 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1340656-5g |
(3,4-Diaminophenyl)-(4-fluorophenyl)methanone |
66938-86-1 | 98% | 5g |
$1995 | 2023-09-04 | |
| A2B Chem LLC | AC85943-250mg |
(3,4-Diaminophenyl)(4-fluorophenyl)methanone |
66938-86-1 | 98% | 250mg |
$250.00 | 2024-04-19 | |
| A2B Chem LLC | AC85943-1g |
(3,4-Diaminophenyl)(4-fluorophenyl)methanone |
66938-86-1 | 98% | 1g |
$394.00 | 2024-04-19 |
(3,4-diaminophenyl)-(4-fluorophenyl)methanone Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
66938-86-1 ((3,4-diaminophenyl)-(4-fluorophenyl)methanone) Related Products
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